Cas no 21043-40-3 (1-Cyclopentylpiperazine)

1-Cyclopentylpiperazine is a heterocyclic organic compound featuring a piperazine backbone substituted with a cyclopentyl group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclopentyl moiety enhances steric selectivity, which can be leveraged in the design of bioactive molecules. The compound exhibits good solubility in common organic solvents, facilitating its use in diverse synthetic applications. Its stability under standard conditions ensures reliable handling and storage. Researchers value 1-Cyclopentylpiperazine for its versatility in constructing complex molecular architectures, particularly in the development of receptor-targeted compounds and fine chemicals.
1-Cyclopentylpiperazine structure
1-Cyclopentylpiperazine structure
Product Name:1-Cyclopentylpiperazine
CAS No:21043-40-3
MF:C9H18N2
MW:154.252622127533
MDL:MFCD00168029
CID:51710
PubChem ID:806421
Update Time:2025-06-08

1-Cyclopentylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentylpiperazine
    • 1-(Cyclopentyl)piperazine
    • 1-?Cyclopentylpiperazine
    • 1-​Cyclopentylpiperazine
    • 1-cyclopentyl-Piperazine
    • 1-cyclopentylpiperazin
    • 4-Cyclopentylpiperazine
    • cyclopentylpiperazine
    • n-cyclopentyl piperazine
    • BB 0221278
    • PVMCQBPJKPMOKM-UHFFFAOYSA-N
    • A815091
    • EN300-30631
    • Z228588068
    • 21043-40-3
    • J-504559
    • 1-Cyclopentylpiperazine, AldrichCPR
    • DTXSID80355565
    • n-cyclopentylpiperazine
    • SCHEMBL271868
    • F2168-0003
    • 1-(cyclopentyl)-piperazine
    • FT-0605823
    • LF-0540
    • 1-cyclo-pentyl piperazine
    • AKOS000147363
    • MFCD00168029
    • C2466
    • 1-cyclopentyl piperazine
    • AB04250
    • PIPERAZINE, 1-CYCLOPENTYL-
    • 1-Cyclopentylpiperazine; 4-Cyclopentylpiperazine; N-Cyclopentylpiperazine
    • A10347
    • Piperazine, 1-cyclopentyl- (8CI,9CI)
    • ALBB-000241
    • STK488096
    • MDL： MFCD00168029
    • Inchi： 1S/C9H18N2/c1-2-4-9(3-1)11-7-5-10-6-8-11/h9-10H,1-8H2
    • InChI Key： PVMCQBPJKPMOKM-UHFFFAOYSA-N
    • SMILES： N1(CCNCC1)C1CCCC1

Computed Properties

  • Exact Mass: 154.14700
  • Monoisotopic Mass: 154.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.9
  • Topological Polar Surface Area: 15.3

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.97
  • Melting Point: 25°C
  • Boiling Point: 48 °C
  • Flash Point: No data available
  • Refractive Index: 1.4995
  • PSA: 15.27000
  • LogP: 1.10090
  • Vapor Pressure: No data available

1-Cyclopentylpiperazine Security Information

1-Cyclopentylpiperazine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Cyclopentylpiperazine Pricemore >>

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